Cas no 174291-55-5 (3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form)
174291-55-5 structure
Product Name:3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
CAS No:174291-55-5
MF:C20H26O4
MW:330.418046474457
CID:6645595
Update Time:2024-03-01
3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Chemical and Physical Properties
Names and Identifiers
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- 3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form
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- Inchi: 1S/C20H26O4/c1-13(9-15-5-7-17(21)19(11-15)23-3)14(2)10-16-6-8-18(22)20(12-16)24-4/h5-8,11-14,21-22H,9-10H2,1-4H3
- InChI Key: ADFOLUXMYYCTRR-UHFFFAOYSA-N
- SMILES: COC1C(O)=CC=C(CC(C(CC2C=C(OC)C(O)=CC=2)C)C)C=1
Computed Properties
- Exact Mass: 330.183
- Monoisotopic Mass: 330.183
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
3,3'-Dimethoxy-8,8'-lignan-4,4'-diol; (8S,8'S)-form Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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